2-((4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dichlorophenyl)acetamide

• IUPAC Name: 2-[(4-amino-5-cyclohexyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2,5-dichlorophenyl)acetamide
• InChI: InChI=1S/C16H19Cl2N5OS/c17-11-6-7-12(18)13(8-11)20-14(24)9-25-16-22-21-15(23(16)19)10-4-2-1-3-5-10/h6-8,10H,1-5,9,19H2,(H,20,24)
• InChI Key: KVIPGOWQDHRDRG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=NN=C(N2N)SCC(=O)NC3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C16H19Cl2N5OS
• Molecular Weight: 400.3 g/mol

Description

2-((4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dichlorophenyl)acetamide is a useful research compound. Its molecular formula is C16H19Cl2N5OS and its molecular weight is 400.32. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Cascade Reactions

Research has demonstrated the utility of thioureido-acetamides in synthesizing various heterocycles via one-pot cascade reactions, showcasing excellent atom economy. These methodologies afford access to important heterocycles like 2-iminothiazoles, thioparabanic acids, and imidazo[1,2-c]pyrimidines, crucial for pharmaceutical research and development (Schmeyers & Kaupp, 2002).

Antitumor Activity

A study on N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, incorporating different heterocyclic rings, highlighted their potential antitumor activity against a broad spectrum of human tumor cell lines. This research underlines the importance of structural variation in exploring therapeutic agents (Yurttaş, Tay, & Demirayak, 2015).

Biological Activities of Triazole Compounds

Novel triazole compounds containing the thioamide group were synthesized and evaluated for their antifungal and plant growth regulating activities. The study showcases the diverse biological applications of triazole derivatives, including their role in agricultural chemistry (Liu et al., 2005).

Cholinesterase Inhibition

Research on 1,2,4-triazole derivatives has identified compounds with moderate to good inhibitory potential against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes relevant in Alzheimer's disease treatment. This highlights the potential of triazole derivatives in neurodegenerative disease research (Riaz et al., 2020).

Antiexudative Activity

A study focused on the synthesis of pyrolin derivatives of 2-((4-amino-5-(furan-2-il)-1,2,4-triazol-4H-3-il)-sulfanyl)-N-acetamides revealed significant antiexudative properties in several synthesized compounds, exceeding the reference drug's activity. This research suggests the potential for developing new anti-inflammatory agents (Chalenko et al., 2019).